Cas no 1996977-92-4 (tert-butyl N-2-(1-aminoethyl)-5-bromophenylcarbamate)

• Product Name: tert-butyl N-2-(1-aminoethyl)-5-bromophenylcarbamate
• CAS No: 1996977-92-4
• MF: C₁₃H₁₉BrN₂O₂
• MW: 315.206162691116
• CID: 6110347
• PubChem ID: 165798489
• Update Time: 2025-05-19

tert-butyl N-2-(1-aminoethyl)-5-bromophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-aminoethyl)-5-bromophenylcarbamate
• EN300-1887689
• 1996977-92-4
• tert-butyl N-[2-(1-aminoethyl)-5-bromophenyl]carbamate

• Inchi： 1S/C13H19BrN2O2/c1-8(15)10-6-5-9(14)7-11(10)16-12(17)18-13(2,3)4/h5-8H,15H2,1-4H3,(H,16,17)
• InChI Key： DRBTTZSXFUSYJF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(C)N

Computed Properties

• Exact Mass: 314.06299g/mol
• Monoisotopic Mass: 314.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(1-aminoethyl)-5-bromophenylcarbamate

Research Brief on tert-Butyl N-2-(1-Aminoethyl)-5-Bromophenylcarbamate (CAS: 1996977-92-4)

In recent years, the compound tert-butyl N-2-(1-aminoethyl)-5-bromophenylcarbamate (CAS: 1996977-92-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. The presence of both a tert-butyl carbamate group and a bromophenyl moiety makes it a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

Recent studies have focused on the synthesis and optimization of tert-butyl N-2-(1-aminoethyl)-5-bromophenylcarbamate to enhance its pharmacological properties. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers highlighted the compound's role in improving the selectivity and potency of these inhibitors, which are critical for treating B-cell malignancies and autoimmune diseases.

Another area of interest is the compound's potential in proteolysis-targeting chimeras (PROTACs). A 2022 study in ACS Chemical Biology explored its incorporation into PROTAC molecules designed to degrade oncogenic proteins. The study reported that the bromophenyl group facilitated efficient binding to target proteins, while the tert-butyl carbamate group enhanced the stability and bioavailability of the resulting PROTACs. These findings underscore the compound's versatility in modern drug discovery platforms.

In addition to its applications in drug development, tert-butyl N-2-(1-aminoethyl)-5-bromophenylcarbamate has also been investigated for its role in chemical biology tools. A recent publication in Chemical Communications (2023) described its use in the development of fluorescent probes for imaging intracellular kinase activity. The probe's ability to selectively bind to active kinase domains was attributed to the structural specificity conferred by the bromophenyl and aminoethyl groups.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of tert-butyl N-2-(1-aminoethyl)-5-bromophenylcarbamate. A 2023 review in Organic Process Research & Development highlighted the need for more efficient synthetic routes to reduce production costs and improve yield. The review also emphasized the importance of optimizing reaction conditions to minimize byproduct formation, which is critical for ensuring the compound's suitability for industrial-scale applications.

Looking ahead, the continued exploration of tert-butyl N-2-(1-aminoethyl)-5-bromophenylcarbamate is expected to yield further innovations in drug discovery and chemical biology. Its unique structural properties and demonstrated utility in diverse applications make it a valuable asset for researchers aiming to develop next-generation therapeutics and diagnostic tools. Future studies will likely focus on expanding its applications in targeted protein degradation, imaging, and other emerging areas of biomedical research.